Cas no 1021499-85-3 (8-Hydroxy-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,12,14,16(20)-octaene-10,17-dione)

• Product Name: 8-Hydroxy-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,12,14,16(20)-octaene-10,17-dione
• CAS No: 1021499-85-3
• MF: C₁₈H₈O₅
• MW: 304.253125190735
• CID: 2191554
• PubChem ID: 53487139
• Update Time: 2024-11-06

8-Hydroxy-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,12,14,16(20)-octaene-10,17-dione Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-benzo[h]chromeno[5,4,3-cde]chromene-5,12-dione
• 8-Hydroxy-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,12,14,16(20)-octaene-10
• DTXSID10705276
• DB-296552
• 1021499-85-3
• 6-hydroxybenzo[h]chromeno[5,4,3-cde]chromene-5,12-dione
• 6-Hydroxybenzo[h][1]benzopyrano[5,4,3-cde][1]benzopyran-5,12-dione
• 8-Hydroxy-11,18-dioxapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,12,14,16(20)-octaene-10,17-dione

• Inchi： 1S/C18H8O5/c19-15-8-4-1-2-5-9(8)16-13-12-10(17(20)23-16)6-3-7-11(12)22-18(21)14(13)15/h1-7,19H
• InChI Key： PHGKGINKUYUOGA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=2C2C(C(=O)O3)=C(C3C=CC=CC=3C1=2)O)=O

Computed Properties

• Exact Mass: 304.03717335g/mol
• Monoisotopic Mass: 304.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones